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Compound of Interest

Compound Name: N-(Methyl)mercaptoacetamide

Cat. No.: B1229335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(Methyl)mercaptoacetamide, with the CAS number 20938-74-3, is a thiol-containing

organic compound. It is recognized primarily for its role as a mild reducing agent, particularly in

the context of peptide and protein chemistry. Its ability to reverse the oxidation of methionine

residues to methionine sulfoxide makes it a valuable tool in maintaining the integrity and

function of proteins during and after synthetic procedures. Furthermore, its utility extends to the

field of bioinorganic chemistry, where it is employed in studies of metalloprotein structures,

specifically those containing zinc. This guide provides a comprehensive overview of the

technical data, experimental protocols, and known applications of N-
(Methyl)mercaptoacetamide.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-(Methyl)mercaptoacetamide is

presented in the table below. This data is essential for its proper handling, storage, and

application in experimental settings.
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Property Value References

Molecular Formula C₃H₇NOS [1][2]

Molecular Weight 105.16 g/mol [1][2]

CAS Number 20938-74-3 [1][2]

Appearance Clear, colorless liquid [3]

Density 1.19 g/mL at 20 °C [1]

Boiling Point 83-85 °C at 0.3 mmHg [1]

Refractive Index n20/D 1.523 [1]

Solubility Soluble in water.

Storage Temperature 2-8°C [1]

Synthesis
A general and adaptable protocol for the synthesis of N-(Methyl)mercaptoacetamide is

outlined below. This method can be modified based on specific laboratory conditions and

desired scale.

Experimental Protocol: Synthesis of N-
(Methyl)mercaptoacetamide
Materials:

Methylamine

Thioglycolic acid

Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Anhydrous sodium sulfate or magnesium sulfate
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Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

thioglycolic acid in anhydrous DCM.

Cool the solution to 0°C in an ice bath.

Slowly add a solution of methylamine in DCM to the flask with stirring.

In a separate flask, dissolve the coupling agent (e.g., DCC) in anhydrous DCM.

Add the coupling agent solution dropwise to the reaction mixture at 0°C.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (if

DCC is used).

Wash the filtrate with water, followed by brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-
(Methyl)mercaptoacetamide.
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A generalized workflow for the synthesis of N-(Methyl)mercaptoacetamide.

Applications in Research and Development
Reduction of Methionine Sulfoxide
The primary and most well-documented application of N-(Methyl)mercaptoacetamide is as a

reducing agent to reverse the oxidation of methionine residues in peptides and proteins to

methionine sulfoxide.[1][2] This oxidation can occur during synthesis, purification, or storage

and can lead to a loss of biological activity.

Mechanism of Action: The thiol group (-SH) of N-(Methyl)mercaptoacetamide acts as the

reducing agent, donating electrons to the sulfoxide group of methionine sulfoxide, thereby

regenerating the native methionine residue.
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Reduction of methionine sulfoxide by N-(Methyl)mercaptoacetamide.

Experimental Protocol: Reduction of Methionine Sulfoxide in a Peptide

Materials:

Peptide containing methionine sulfoxide

N-(Methyl)mercaptoacetamide

Aqueous buffer (e.g., ammonium acetate or phosphate buffer, pH 7-8)

Inert gas (e.g., nitrogen or argon)

HPLC system for monitoring the reaction and purifying the product

Procedure:

Dissolve the peptide in the chosen aqueous buffer.

Add a molar excess of N-(Methyl)mercaptoacetamide to the peptide solution. The exact

excess will depend on the peptide and the extent of oxidation and may need to be optimized.
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Incubate the reaction mixture at room temperature or slightly elevated temperature (e.g.,

37°C) under an inert atmosphere to prevent re-oxidation.

Monitor the progress of the reduction by reverse-phase HPLC. The reduced peptide will

typically have a longer retention time than the oxidized form.

Once the reaction is complete, the reduced peptide can be purified from the excess reducing

agent and its oxidized form by preparative HPLC.

Lyophilize the purified peptide fractions to obtain the final product.

Studies of Metalloprotein Structure and Interactions
N-(Methyl)mercaptoacetamide is utilized in the study of metalloproteins, particularly those

containing zinc ions coordinated by cysteine residues, such as zinc-finger proteins.[1] The thiol

group of N-(Methyl)mercaptoacetamide can act as a ligand for the metal ion, allowing

researchers to probe the coordination environment and the role of the metal in protein structure

and function.

Experimental Approach: In these studies, N-(Methyl)mercaptoacetamide can be used in

several ways:

As a competitive ligand: To study the affinity of the native ligands for the metal ion.

As a model ligand: In synthetic metal complexes that mimic the active site of the

metalloprotein.

To probe the accessibility of the metal site: By observing its ability to displace native ligands.

Techniques such as NMR spectroscopy, X-ray crystallography, and various spectroscopic

methods are employed to characterize the resulting metal-ligand complexes.
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Interaction of N-(Methyl)mercaptoacetamide with a metalloprotein.

Toxicological and Safety Information
N-(Methyl)mercaptoacetamide is classified as harmful if swallowed.[4] It is essential to handle

this compound with appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Hazard Identification
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Hazard Description

GHS Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

Precautionary Statements

P264: Wash hands thoroughly after

handling.P270: Do not eat, drink or smoke when

using this product.P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell.P330: Rinse mouth.P501:

Dispose of contents/container in accordance

with local regulations.

Note: This is a summary of the main hazards. Always consult the full SDS for comprehensive

safety information.

A toxicological assessment of the closely related compound, N-methylacetamide, indicates low

acute oral toxicity in animal studies.[5] However, due to structural differences, direct

extrapolation of detailed toxicological data to N-(Methyl)mercaptoacetamide should be done

with caution.

Conclusion
N-(Methyl)mercaptoacetamide is a specialized chemical with important applications in

peptide and protein chemistry, as well as in the study of metalloproteins. Its primary function as

a mild reducing agent for methionine sulfoxide is well-established, with clear experimental

protocols available. Its use as a tool in bioinorganic chemistry highlights its utility in

fundamental research. While its direct role in drug development as a therapeutic agent has not

been extensively documented, its application in preserving the integrity of potential protein-

based therapeutics is of significant value to drug development professionals. Researchers and

scientists working with this compound should be familiar with its properties and adhere to strict

safety protocols. Further research may uncover new applications for this versatile thiol-

containing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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